Cas no 1361835-58-6 (5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid)

5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid is a fluorinated nicotinic acid derivative with a dichlorophenyl substituent, offering unique structural and electronic properties for pharmaceutical and agrochemical applications. Its distinct substitution pattern enhances reactivity and binding affinity, making it a valuable intermediate in synthesizing bioactive compounds. The presence of fluorine and chlorine atoms contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its ability to interact with biological targets selectively. High purity and consistent synthesis ensure reliability for research and industrial use.
5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid structure
1361835-58-6 structure
Product Name:5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid
CAS No:1361835-58-6
MF:C12H6Cl2FNO2
MW:286.085944652557
CID:4799767
Update Time:2025-06-13

5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid
    • Inchi: 1S/C12H6Cl2FNO2/c13-7-1-2-8(10(14)4-7)9-3-6(12(17)18)5-16-11(9)15/h1-5H,(H,17,18)
    • InChI Key: OMKYRCFVDYPIHL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C(=NC=C(C(=O)O)C=1)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 319
  • XLogP3: 3.7
  • Topological Polar Surface Area: 50.2

5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023029231-250mg
5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid
1361835-58-6 97%
250mg
$680.00 2022-04-02
Alichem
A023029231-500mg
5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid
1361835-58-6 97%
500mg
$940.80 2022-04-02
Alichem
A023029231-1g
5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid
1361835-58-6 97%
1g
$1,680.00 2022-04-02

Additional information on 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid

Introduction to 5-(2,4-Dichlorophenyl)-6-fluoronicotinic Acid (CAS No. 1361835-58-6)

5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid, with the chemical identifier CAS No. 1361835-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid involves a series of well-orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the functionalization of a pyridine core, where selective substitution at the 5-position with a 2,4-dichlorophenyl group introduces steric and electronic constraints that influence the compound's interactions with biological targets. Subsequent introduction of a fluorine atom at the 6-position further modulates these interactions, enhancing both metabolic stability and binding affinity. This synthetic route underscores the importance of regioselectivity and control over reaction conditions to achieve high yields and purity.

In recent years, 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid has been extensively studied for its potential applications in drug discovery. Its structural motif is reminiscent of well-known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Preliminary in vitro studies have indicated that this compound demonstrates promising activity against various enzymatic targets, including those involved in inflammatory pathways and metabolic disorders. The chloro and fluoro substituents are particularly noteworthy, as they are frequently employed in medicinal chemistry to enhance binding interactions with protein receptors.

One of the most intriguing aspects of 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid is its potential as a lead compound for developing novel therapeutic agents. Researchers have leveraged its scaffold to explore analogs with enhanced efficacy or improved pharmacokinetic profiles. For instance, modifications at the 3-position or 7-position of the pyridine ring have been investigated to optimize binding affinity and reduce off-target effects. These studies not only highlight the versatility of 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid but also demonstrate the broader principles of structure-activity relationship (SAR) analysis in drug design.

The fluorine atom in 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid plays a critical role in modulating its biological activity. Fluorinated compounds are renowned for their ability to improve metabolic stability by resisting hydrolysis and oxidation. Additionally, fluorine can influence electronic properties, leading to stronger interactions with biological targets such as enzymes and receptors. This has led to the incorporation of fluorine into countless pharmaceuticals, where it serves as a key structural determinant of efficacy. The presence of two chloro substituents further enhances these effects by providing additional points of interaction with biological systems.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying bioactive compounds like 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid. Molecular docking simulations and virtual screening techniques have been employed to predict binding affinities and identify potential therapeutic applications. These computational methods complement traditional experimental approaches by providing rapid assessments of molecular interactions before costly laboratory synthesis is undertaken. Such integrative strategies are becoming increasingly prevalent in drug discovery pipelines.

The pharmacological profile of 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid is still under active investigation, but early findings suggest promising avenues for further development. Studies have explored its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. By modulating these pathways, 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid may offer therapeutic benefits in conditions characterized by excessive inflammation or pain. Furthermore, its structural similarity to nicotinamide derivatives has raised interest in potential applications related to metabolic health.

The synthetic accessibility of 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid is another factor that contributes to its significance in pharmaceutical research. The availability of starting materials and well-established synthetic routes allows researchers to produce this compound efficiently on both laboratory and larger scales. This accessibility is crucial for conducting comprehensive biological evaluations and optimizing lead compounds into viable drug candidates. As such, 5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid serves as an excellent model system for exploring new synthetic methodologies and pharmacological applications.

In conclusion,5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid (CAS No. 1361835-58-6) represents a compelling example of how structural modifications can yield bioactive molecules with therapeutic potential. Its unique combination of chloro and fluoro substituents makes it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound,5-(2,4-Dichlorophenyl)-6-fluoronicotinic acid is poised to play an important role in the development of next-generation pharmaceuticals.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.